Cas no 1211531-84-8 (6-(1H-imidazol-1-yl)pyridin-2-ylmethanamine)

• Product Name: 6-(1H-imidazol-1-yl)pyridin-2-ylmethanamine
• CAS No: 1211531-84-8
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD16703981
• CID: 5177185
• Update Time: 2025-06-10

6-(1H-imidazol-1-yl)pyridin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (6-(1H-Imidazol-1-yl)pyridin-2-yl)methanamine
• [6-(1H-imidazol-1-yl)pyridin-2-yl]methanamine
• 6-(1H-imidazol-1-yl)pyridin-2-ylmethanamine

• MDL： MFCD16703981
• Inchi： 1S/C9H10N4/c10-6-8-2-1-3-9(12-8)13-5-4-11-7-13/h1-5,7H,6,10H2
• InChI Key： FDLWUPPSUSTXML-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1C=CC=C(CN)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: -0.2
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on 6-(1H-imidazol-1-yl)pyridin-2-ylmethanamine

Research Brief on 6-(1H-imidazol-1-yl)pyridin-2-ylmethanamine (CAS: 1211531-84-8): Recent Advances and Applications

The compound 6-(1H-imidazol-1-yl)pyridin-2-ylmethanamine (CAS: 1211531-84-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, featuring an imidazole-pyridine scaffold, has demonstrated promising potential as a versatile building block in drug discovery and medicinal chemistry. Recent studies have explored its applications in the development of kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and other therapeutic agents targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 6-(1H-imidazol-1-yl)pyridin-2-ylmethanamine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers successfully incorporated this scaffold into a series of compounds showing nanomolar potency against BTK, with improved selectivity profiles compared to existing clinical candidates. The unique spatial arrangement of the imidazole and pyridine rings was found to contribute to optimal binding interactions in the kinase active site.

In the area of central nervous system (CNS) drug development, recent preclinical studies have highlighted the potential of derivatives containing the 6-(1H-imidazol-1-yl)pyridin-2-ylmethanamine core as modulators of serotonin and dopamine receptors. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for crossing the blood-brain barrier while maintaining target engagement. Structure-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have identified specific substitutions on the imidazole ring that can tune receptor subtype selectivity.

The pharmacokinetic properties of 6-(1H-imidazol-1-yl)pyridin-2-ylmethanamine derivatives have been systematically evaluated in several recent investigations. A 2024 ADMET profiling study revealed that compounds based on this scaffold generally exhibit favorable metabolic stability across multiple species, with moderate to high oral bioavailability. The basic amine functionality has been shown to serve as an effective handle for salt formation, addressing formulation challenges observed with earlier analogs.

Emerging applications in targeted protein degradation have further expanded the utility of this chemical scaffold. Researchers have recently reported the successful incorporation of 6-(1H-imidazol-1-yl)pyridin-2-ylmethanamine into proteolysis-targeting chimeras (PROTACs), where it functions as both a linker element and a contributor to ternary complex formation. This dual role has enabled the development of degrader molecules with improved cellular permeability and degradation efficiency.

From a synthetic chemistry perspective, recent methodological advances have streamlined the production of 6-(1H-imidazol-1-yl)pyridin-2-ylmethanamine and its derivatives. A 2023 publication in Organic Process Research & Development described a scalable, chromatography-free synthesis route that significantly improves the compound's accessibility for medicinal chemistry programs. The new approach employs a tandem cross-coupling/amination sequence that achieves yields exceeding 80% while minimizing purification requirements.

Looking forward, the versatility of 6-(1H-imidazol-1-yl)pyridin-2-ylmethanamine continues to inspire novel applications across multiple therapeutic areas. Ongoing research is exploring its incorporation into covalent inhibitors, allosteric modulators, and fluorescent probes for biological imaging. The compound's unique combination of synthetic tractability and diverse pharmacological potential positions it as a valuable scaffold for future drug discovery efforts.